alpha-Hydroxy-4-methylstyrene

• IUPAC Name: 1-(4-methylphenyl)ethenol
• InChI: InChI=1S/C9H10O/c1-7-3-5-9(6-4-7)8(2)10/h3-6,10H,2H2,1H3
• InChI Key: WMYSAWDBBSUQBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=C)O
• Molecular Formula: C9H10O
• DSSTOX Substance ID: DTXSID50451104
• Molecular Weight: 134.17 g/mol
• CAS RN: 114915-58-1

Description

Alpha-Hydroxy-4-methylstyrene (AHMS) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AHMS is an alpha-hydroxy substituted styrene derivative that is commonly used as a building block in the synthesis of polymers, resins, and other organic compounds.

Scientific Research Applications

Alpha-Hydroxy-4-methylstyrene has been extensively studied for its potential applications in various fields, including organic synthesis, polymer chemistry, and material science. alpha-Hydroxy-4-methylstyrene is a versatile building block that can be used to synthesize a wide range of organic compounds, including polyesters, polyurethanes, and epoxy resins. alpha-Hydroxy-4-methylstyrene can also be used as a monomer in the synthesis of copolymers with other styrene derivatives, such as styrene and methylstyrene.

Mechanism of Action

Alpha-Hydroxy-4-methylstyrene is an alpha-hydroxy substituted styrene derivative that can undergo various chemical reactions, including oxidation and esterification. alpha-Hydroxy-4-methylstyrene can be oxidized to form the corresponding carboxylic acid, which can then be used as a building block in the synthesis of polymers and other organic compounds. alpha-Hydroxy-4-methylstyrene can also be esterified with various alcohols to form esters, which can be used as plasticizers and additives in polymers.
Biochemical and Physiological Effects:
alpha-Hydroxy-4-methylstyrene has not been extensively studied for its biochemical and physiological effects. However, studies have shown that alpha-Hydroxy-4-methylstyrene can cause irritation and sensitization in the skin and eyes. alpha-Hydroxy-4-methylstyrene may also have toxic effects on aquatic organisms and may cause environmental pollution if not properly disposed of.

Advantages and Limitations for Lab Experiments

Alpha-Hydroxy-4-methylstyrene is a versatile building block that can be used to synthesize a wide range of organic compounds. alpha-Hydroxy-4-methylstyrene is also relatively inexpensive and readily available. However, the synthesis of alpha-Hydroxy-4-methylstyrene can be challenging, and the yield and purity of alpha-Hydroxy-4-methylstyrene depend on the reaction conditions and the purity of the starting materials.

Future Directions

There are several future directions for the study of alpha-Hydroxy-4-methylstyrene. One area of research is the development of new synthesis methods for alpha-Hydroxy-4-methylstyrene that are more efficient and environmentally friendly. Another area of research is the study of the biochemical and physiological effects of alpha-Hydroxy-4-methylstyrene, particularly its potential toxic effects on humans and the environment. Additionally, the use of alpha-Hydroxy-4-methylstyrene as a building block in the synthesis of new materials with unique properties, such as biodegradable polymers and smart materials, is an area of interest for future research.

Synthesis Methods

Alpha-Hydroxy-4-methylstyrene can be synthesized through various methods, including the reaction of 4-methylstyrene with hydroxylamine hydrochloride, followed by selective oxidation with hydrogen peroxide. Another method involves the reaction of 4-methylstyrene with dimethyl sulfate, followed by hydrolysis with sodium hydroxide. The yield and purity of alpha-Hydroxy-4-methylstyrene depend on the reaction conditions and the purity of the starting materials.